Cas no 23888-16-6 (3-Methyl-5-phenyl-1,2,4-trioxolane)

• Product Name: 3-Methyl-5-phenyl-1,2,4-trioxolane
• CAS No: 23888-16-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 2619756
• PubChem ID: 569307
• Update Time: 2025-04-21

3-Methyl-5-phenyl-1,2,4-trioxolane Chemical and Physical Properties

Names and Identifiers

• DTXSID90341015
• 23888-16-6
• Benzene, (1-propenyl)-, ozonide
• 1,2,4-Trioxolane, 3-methyl-5-phenyl-
• 3-Methyl-5-phenyl-1,2,4-trioxolane
• 3-Methyl-5-phenyl-1,2,4-trioxolane #
• ALYBYLAFJFYDLS-UHFFFAOYSA-N

• Inchi： 1S/C9H10O3/c1-7-10-9(12-11-7)8-5-3-2-4-6-8/h2-7,9H,1H3
• InChI Key： ALYBYLAFJFYDLS-UHFFFAOYSA-N
• SMILES： O1C(C)OOC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trioxolanes